7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one

• CAS RN: 83805-64-5
• Molecular Formula: C11H9IO4
• Molecular Weight: 332.09 g/mol
• IUPAC Name: 7-hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one
• InChI: InChI=1S/C11H9IO4/c1-5-3-6(13)9-8(15-2)4-7(14)10(12)11(9)16-5/h3-4,14H,1-2H3
• InChI Key: OJPAOZGLBALOMW-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)C2=C(C=C(C(=C2O1)I)O)OC

Description

7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one, also known as HIOC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. HIOC is a derivative of flavonoids, which are naturally occurring compounds found in plants and have been shown to possess several health benefits.

Mechanism of Action

The mechanism of action of 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one is not fully understood, but it is believed to involve the activation of the caspase pathway, which leads to apoptosis in cancer cells. 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has been shown to possess several biochemical and physiological effects. In vitro studies have shown that 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one can induce apoptosis in cancer cells, inhibit cancer cell growth, scavenge free radicals, and inhibit the production of pro-inflammatory cytokines. In vivo studies have shown that 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one can inhibit tumor growth in mice.

Advantages and Limitations for Lab Experiments

One of the advantages of using 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one is also stable under normal laboratory conditions, making it easy to handle and store. However, one limitation of using 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one. One potential direction is the investigation of its potential use as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to determine its efficacy in vivo and to identify any potential side effects. Another potential direction is the investigation of its potential use as an anti-inflammatory agent for the treatment of inflammatory diseases. Further studies are needed to determine its mechanism of action and to identify any potential side effects. Overall, the research on 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has the potential to lead to the development of new treatments for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one involves several steps, starting with the reaction of 2-hydroxyacetophenone with methyl iodide to obtain 2-methoxy-5-methylphenyl methyl ether. This intermediate is then reacted with 4-hydroxycoumarin in the presence of potassium carbonate to obtain 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one. The yield of this reaction is approximately 60%, and the purity of the product can be improved by recrystallization.

Scientific Research Applications

7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has been shown to possess several potential applications in various fields of research. In the field of medicinal chemistry, 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has been investigated for its potential anticancer properties. Studies have shown that 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one can induce apoptosis (programmed cell death) in cancer cells by activating the caspase pathway. 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has also been shown to inhibit the growth of cancer cells by blocking the cell cycle at the G2/M phase.
In addition to its anticancer properties, 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has also been investigated for its potential antioxidant and anti-inflammatory properties. Studies have shown that 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one can scavenge free radicals and protect cells from oxidative stress. 7-Hydroxy-8-iodo-5-methoxy-2-methylchromen-4-one has also been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.